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Compound of Interest

Compound Name: alpha-Methylstyrene

Cat. No.: B127712

Introduction

alpha-Methylstyrene (AMS) is an organic compound with the chemical formula CoH1o. Itis a
colorless liquid with a characteristic odor.[1] Structurally, it is a derivative of styrene with a
methyl group attached to the alpha carbon of the vinyl group. While it shares similarities with
styrene in its ability to polymerize, the presence of the methyl group imparts distinct properties,
notably influencing the thermal stability of its polymers.[1] This guide provides a detailed
examination of alpha-methylstyrene, focusing on its chemical and physical properties,
synthesis and production, key reactions, and its metabolic fate, making it a valuable resource
for researchers, scientists, and professionals in drug development.

Chemical Structure and ldentification

Chemical Name: (Prop-1-en-2-yl)benzene

Synonyms: Isopropenylbenzene, 2-Phenylpropene, AMS[2]

CAS Number: 98-83-9

Chemical Formula: CaH10

Molecular Weight: 118.18 g/mol

The structure of alpha-methylstyrene consists of a benzene ring bonded to an isopropenyl
group.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b127712?utm_src=pdf-interest
https://www.benchchem.com/product/b127712?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Alpha-Methylstyrene
https://pubchem.ncbi.nlm.nih.gov/compound/Alpha-Methylstyrene
https://www.benchchem.com/product/b127712?utm_src=pdf-body
https://en.wikipedia.org/wiki/%CE%91-Methylstyrene
https://www.benchchem.com/product/b127712?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

Physicochemical Properties

A summary of the key physical and chemical properties of alpha-methylstyrene is presented
in the table below.

Property

Value

Reference

Physical State

Colorless liquid

[3]

Melting Point -23.2°C [3]
Boiling Point 165.38 °C [3]
Density 0.91 g/cm3 at 20 °C [1]

Solubility in Water

Insoluble

[1]

Solubility in Organic Solvents

Soluble in ether, benzene,
chloroform, acetone, carbon

tetrachloride

[3]

Vapor Pressure

1.9 mmHg at 20 °C

[1]

Flash Point

53.9°C

[3]

Refractive Index

1.5359 at 25 °C

[3]

Synthesis and Industrial Production

The primary method for the industrial production of alpha-methylstyrene is as a byproduct of
the cumene process, which is the main industrial route for the synthesis of phenol and acetone.

[4115]

The overall process involves the oxidation of cumene to cumene hydroperoxide, which is then
cleaved in an acidic medium to yield phenol and acetone. A side reaction in this process is the
formation of alpha-methylstyrene.[4]

A simplified workflow for the industrial production of alpha-methylstyrene is illustrated in the
diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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